Cas no 1805005-88-2 (5-(Chloromethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine
• CAS No: 1805005-88-2
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• CID: 4917644
• Update Time: 2025-10-28

5-(Chloromethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine

• Inchi： 1S/C7H6ClF2NO2/c8-1-3-2-11-4(7(9)10)6(13)5(3)12/h2,7,13H,1H2,(H,11,12)
• InChI Key： DSUOVRSFKFHBKI-UHFFFAOYSA-N
• SMILES： ClCC1=CNC(C(F)F)=C(C1=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1
• Topological Polar Surface Area: 49.3

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine

Introduction to 5-(Chloromethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine (CAS No. 1805005-88-2)

5-(Chloromethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine, with the CAS number 1805005-88-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a chloromethyl group, a difluoromethyl group, and two hydroxyl groups attached to a pyridine ring. These functional groups contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The synthesis of 5-(Chloromethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine involves several steps, typically starting from readily available starting materials. The chloromethyl and difluoromethyl functionalities are introduced through selective reactions, while the hydroxyl groups are generated through subsequent hydroxylation steps. The precise control of these reactions is crucial to ensure the desired product with high purity and yield.

Recent studies have highlighted the potential of 5-(Chloromethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 5-(Chloromethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating specific signaling pathways. The dual functionality of this compound—both antiviral and anticancer—makes it a versatile candidate for further development in pharmaceutical research.

The pharmacokinetic properties of 5-(Chloromethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine have been extensively studied to assess its suitability for therapeutic use. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate.

Toxicity studies have also been conducted to evaluate the safety profile of 5-(Chloromethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further investigations are necessary to ensure its safety in human subjects.

The potential applications of 5-(Chloromethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine extend beyond antiviral and anticancer therapies. Researchers are exploring its use in other areas, such as neurodegenerative diseases and inflammatory disorders. The multifaceted nature of this compound's biological activities suggests that it could be a valuable tool in addressing a wide range of medical conditions.

In conclusion, 5-(Chloromethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine (CAS No. 1805005-88-2) is a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the advancement of pharmaceutical science.